Cas no 1639-09-4 (1-Heptanethiol)

1-Heptanethiol (CAS 1639-09-4) is a linear aliphatic thiol with the molecular formula C₇H₁₆S. This clear to slightly yellow liquid is characterized by its strong, unpleasant odor, typical of mercaptans. It is sparingly soluble in water but miscible with organic solvents such as ethanol and ether. 1-Heptanethiol is primarily used as a chemical intermediate in organic synthesis, particularly in the production of surfactants, lubricant additives, and specialty polymers. Its long hydrocarbon chain and reactive thiol group make it valuable for modifying surface properties and creating sulfur-containing compounds. The compound should be handled with care due to its flammability and potential irritant effects. Storage under inert atmosphere is recommended to prevent oxidation.
1-Heptanethiol structure
1-Heptanethiol structure
Product name:1-Heptanethiol
CAS No:1639-09-4
MF:C7H16S
MW:132.2669
MDL:MFCD00004911
CID:41719

1-Heptanethiol Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanethiol
    • n-Heptyl mercaptan
    • Heptanethiol
    • 1-Heptanethiolneat
    • heptane-1-thiol
    • Heptyl Mercaptan
    • Heptyl mercaptan Mercaptan C7
    • Mercaptan C7
    • 1-Heptylthiol
    • 1-Mercaptoheptane
    • Heptylthiol
    • NSC 71119
    • n-Heptanethiol
    • n-Heptylthiol
    • usafek-2122
    • HEPTANTHIOL
    • 1-heptanthiol
    • N-heptanthiol
    • USAF ek-2122
    • Heptyl thiol
    • n-Heptylmercaptan
    • Normal-heptyl mercaptan
    • VPIAKHNXCOTPAY-UHFFFAOYSA-N
    • 380ZE61GR2
    • WLN: SH7
    • KSC179K3D
    • Jsp003293
    • NSC71119
    • A
    • MDL: MFCD00004911
    • Inchi: 1S/C7H16S/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3
    • InChI Key: VPIAKHNXCOTPAY-UHFFFAOYSA-N
    • SMILES: S([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
    • BRN: 1731687

Computed Properties

  • Exact Mass: 132.09700
  • Monoisotopic Mass: 132.097271
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 35.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 1
  • Surface Charge: 0

Experimental Properties

  • Color/Form: A colorless liquid with a strong odor.
  • Density: 0.844 g/mL at 25 °C(lit.)
  • Melting Point: -43°C(lit.)
  • Boiling Point: 173-176 °C/765 mmHg(lit.)
  • Flash Point: Fahrenheit: 105.8 ° f
    Celsius: 41 ° c
  • Refractive Index: n20/D 1.4520(lit.)
  • Solubility: 0.009g/l
  • PSA: 38.80000
  • LogP: 2.88660
  • FEMA: 4259 | HEPTANE-1-THIOL
  • Sensitiveness: Air Sensitive
  • Solubility: Soluble in alcohol and ether, insoluble in water.

1-Heptanethiol Security Information

1-Heptanethiol Customs Data

  • HS CODE:29309070
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Heptanethiol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
H193A-25ml
1-Heptanethiol
1639-09-4 98%
25ml
¥198.0 2022-06-10
TRC
H998640-100mg
1-Heptanethiol
1639-09-4
100mg
$ 50.00 2022-06-04
abcr
AB178299-100 g
1-Heptanethiol, 97%; .
1639-09-4 97%
100 g
€133.40 2023-07-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R003855-100g
1-Heptanethiol
1639-09-4 98%
100g
¥1534 2023-09-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H102322-25g
1-Heptanethiol
1639-09-4 98%
25g
¥770.90 2023-09-02
TRC
H998640-1g
1-Heptanethiol
1639-09-4
1g
$ 80.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
H0029-10g
1-Heptanethiol
1639-09-4 96.0%(GC)
10g
¥390.0 2022-06-10
Ambeed
A323480-10g
1-Heptanethiol
1639-09-4 98%
10g
$16.00 2021-08-14
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L07079-100g
1-Heptanethiol, 98%
1639-09-4 98%
100g
95.40 2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H102322-5g
1-Heptanethiol
1639-09-4 98%
5g
¥195.90 2023-09-02

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